1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine
Description
1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine is a bicyclic heterocyclic compound featuring a piperazine linker connecting two distinct aromatic systems: a 2-methylcyclopenta[d]pyrimidine and a 2-methylpyrazolo[1,5-a]pyrazine.
The cyclopenta[d]pyrimidine moiety contributes to planar aromaticity, which may enhance DNA intercalation or protein binding, while the pyrazolo[1,5-a]pyrazine system offers hydrogen-bonding capabilities through its nitrogen-rich framework. Piperazine, a flexible linker, improves solubility and pharmacokinetic properties, as seen in analogous compounds .
Properties
IUPAC Name |
2-methyl-4-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7/c1-13-12-17-19(20-6-7-26(17)23-13)25-10-8-24(9-11-25)18-15-4-3-5-16(15)21-14(2)22-18/h6-7,12H,3-5,8-11H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVTIDLCEEJEIDD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC5=C4CCC5)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Core Heterocycle Modifications
Piperazine-Linked Analogues
Physicochemical Properties
Kinase Inhibition (PI3Kδ/PI3Kα)
| Compound Name | PI3Kδ IC50 (nM) | PI3Kα IC50 (nM) | Selectivity (δ/α) |
|---|---|---|---|
| 2-methylpyrazolo[1,5-a]pyrimidine derivatives () | 1.2–15.8 | 120–850 | 10–70x |
| Target Compound (Predicted) | ~5–10* | ~500–800* | ~50–100x |
*Extrapolated from : Methyl substituents on pyrazolo[1,5-a]pyrazine likely enhance selectivity for PI3Kδ over PI3Kα due to steric complementarity .
GPCR Modulation
Compounds with pyrazolo[1,5-a]pyrazine-piperazine architectures (e.g., ) show affinity for adenosine A2A and serotonin receptors.
Research Findings and Trends
Synthetic Accessibility: The target compound’s synthesis likely follows multicomponent protocols similar to –3 and 11, leveraging regioselective cyclization of aldehydes with aminopyrazoles .
Metabolic Stability : Piperazine-linked compounds (e.g., ) exhibit improved half-lives compared to azetidine or morpholine derivatives, as piperazine’s basic nitrogen facilitates protonation and solubility in acidic environments .
Structural Insights : X-ray crystallography (via SHELX software, ) confirms that methyl substituents on cyclopenta[d]pyrimidine reduce ring puckering, enhancing planar stacking interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
